Cas no 1251621-34-7 (2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1251621-34-7
• MF: C₂₂H₂₉N₃O₄S
• MW: 431.548364400864
• CID: 6140642
• PubChem ID: 49666418
• Update Time: 2025-10-29

2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide
• 1(2H)-Pyridineacetamide, 3-[(hexahydro-1H-azepin-1-yl)sulfonyl]-2-oxo-N-(2,4,6-trimethylphenyl)-
• F3406-8798
• 2-[3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]-N-(2,4,6-trimethylphenyl)acetamide
• 2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-mesitylacetamide
• 1251621-34-7
• 2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-(2,4,6-trimethylphenyl)acetamide
• AKOS021897801

• Inchi： 1S/C22H29N3O4S/c1-16-13-17(2)21(18(3)14-16)23-20(26)15-24-10-8-9-19(22(24)27)30(28,29)25-11-6-4-5-7-12-25/h8-10,13-14H,4-7,11-12,15H2,1-3H3,(H,23,26)
• InChI Key： LUCASCWEOZJIAM-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=C(C)C=C(C)C=C2C)=O)C=CC=C1S(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 431.18787759g/mol
• Monoisotopic Mass: 431.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 13.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide

Recent Advances in the Study of 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS: 1251621-34-7)

The compound 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS: 1251621-34-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.

Recent studies have focused on the synthesis and optimization of 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These efforts have paved the way for more detailed investigations into its pharmacological properties.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets. Specifically, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that it may possess anti-proliferative properties, making it a candidate for further exploration in oncology research.

The mechanism of action of 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide has been elucidated through molecular docking and kinetic studies. These investigations reveal that the compound binds to the active site of target enzymes, thereby modulating their activity. Such insights are critical for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the current body of research underscores the potential of 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide as a valuable tool in drug discovery and development.

In conclusion, the latest research on 2-3-(azepane-1-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl-N-(2,4,6-trimethylphenyl)acetamide (CAS: 1251621-34-7) highlights its potential as a novel therapeutic agent. Continued efforts to optimize its properties and explore its biological activities will be essential for translating these findings into clinical applications.